Cas no 18741-24-7 (3-phenyl-2-sulfanyl-3,4-dihydroquinazolin-4-one)

• Product Name: 3-phenyl-2-sulfanyl-3,4-dihydroquinazolin-4-one
• CAS No: 18741-24-7
• MF: C₁₄H₁₀N₂OS
• MW: 254.307001590729
• MDL: MFCD00023895
• CID: 166021
• PubChem ID: 680914
• Update Time: 2025-04-19

3-phenyl-2-sulfanyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone,2,3-dihydro-3-phenyl-2-thioxo-
• 3-PHENYL-1,2,3,4-TETRAHYDRO-2-THIOXOQUINAZOLIN-4-ONE
• 3-phenyl-2-sulfanylidene-1H-quinazolin-4-one
• 3-Phenyl-2-thioxo-2,3-dihydro-4(1H)-quinazolinone
• 2-Mercapto-3-phenyl-3H-quinazolin-4-one
• 2-Thio-3-phenyl-1,3-dihydroquinazolin-4-one
• 3-phenyl-2-sulfanyl-3-hydroquinazolin-4-one
• 3-phenyl-2-thioxo-2,3-dihydro-1H-quinazolin-4-one
• 3-phenyl-2-thioxo-2,3-dihydro-1H-quinazoline-4-one
• 3-phenyl-4-oxo-2-thioxo-1,2,3,4-tetrahydroquinazoline
• 4-oxo-3-phenyl-2-thioxo-1,2,3,4-tetrahydroquinazoline
• EINECS 242-550-6
• Quinazolin-4-one,1,3-dihydro-3-phenyl-2-thio
• TIMTEC-BB SBB000936
• 3-phenyl-2-thioxo-1H-quinazolin-4-one
• 2-mercapto-3-phenylquinazolin-4(3H)-one
• 3-Phenyl-2(1H)-thioxoquinazoline-4(3H)-one
• 1,3-dihydro-3-phenyl-2-thio-quinazolin-4-on
• 3-Phenyl-2-thioxo-1,2,3,4-tetrahydroquinazolin
• Quinazolin-4-one, 1,3-dihydro-3-phenyl-2-thio-
• 3-phenyl-2-sulfanyl-3,4-dihydroquinazolin-4-one
• 18741-24-7
• CRGOYNYLYMPGKH-UHFFFAOYSA-N
• 2-mercapto-3-phenyl-4(3H)-quinazolinone
• CBMicro_017124
• CCG-12451
• A880581
• C14H10N2OS
• EU-0012662
• EN300-03146
• 3-phenyl-2-sulfanyl-4(3H)-quinazolinone
• 3-phenyl-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
• 1,2-DIHYDRO-3-PHENYL-2-THIOXO-4(3H)-QUINAZOLINONE
• SCHEMBL844588
• 3-phenyl-2-thioxo-1,3-dihydroquinazolin-4-one
• PDE7 inhibitor S14
• DTXSID80172057
• Oprea1_383436
• 3-phenyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• BIM-0017073.P001
• G10134
• J-513041
• CS-0064196
• FT-0637743
• NS00026128
• CHEMBL451589
• BDBM50028895
• 3-phenyl-2-sulfanylquinazolin-4(3H)-one
• MFCD00023895
• HMS1613N14
• 2400-99-9
• HMS1675G18
• 2,3-Dihydro-3-phenyl-2-thioxoquinazolin-4(1H)-one
• 2-Mercapto-3-phenylquinazolin-4-one
• AKOS000269122
• 3-phenyl-2,3-dihydro-2-thioxoquinazolin-4(1H)-one
• Oprea1_590741
• SCHEMBL9670555
• 2-mercapto-3-phenyl-4-quinazolinone
• JS-066C
• AKOS000115799
• F0807-0494
• Z55663905
• AKOS BBS-00007268
• STK023263
• ALBB-024907
• 4(3H)-quinazolinone, 2-mercapto-3-phenyl-
• 3-phenyl-2-thioxo-1,2,3,4-tetrahydroquinazolin-4-one
• DB-044640
• STK019958

• MDL： MFCD00023895
• Inchi： 1S/C14H10N2OS/c17-13-11-8-4-5-9-12(11)15-14(18)16(13)10-6-2-1-3-7-10/h1-9H,(H,15,18)
• InChI Key： CRGOYNYLYMPGKH-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC=CC=2C(N1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 254.05100
• Monoisotopic Mass: 254.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Melting Point: 313-314°C
• PSA: 69.88000
• LogP: 3.04830

3-phenyl-2-sulfanyl-3,4-dihydroquinazolin-4-one Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT